Cas no 253435-07-3 (Viniferin)

• Product Name: Viniferin
• CAS No: 253435-07-3
• MF: C₂₈H₂₂O₆
• MW: 454.470688343048
• CID: 2087257
• PubChem ID: 366354
• Update Time: 2025-04-21

Viniferin Chemical and Physical Properties

Names and Identifiers

• Viniferin
• rel-5-[(2R,3R)-2,3-Dihydro-6-hydroxy-2-(4-hydroxyphenyl)-4-[(1E)-2-(4-hydroxyphenyl)ethenyl]-3-benzofuranyl]-1,3-benzenediol
• 253435-07-3
• 5-[6-hydroxy-2-(4-hydroxyphenyl)-4-[(1E)-2-(4-hydroxyphenyl)ethenyl]-2,3-dihydro-1-benzofuran-3-yl]benzene-1,3-diol
• 5-[6-hydroxy-2-(4-hydroxyphenyl)-4-[2-(4-hydroxyphenyl)ethenyl]-2,3-dihydro-1-benzofuran-3-yl]benzene-1,3-diol
• MCA25012
• Cis-epsilon-viniferin
• Cis-?-viniferin

• Inchi： 1S/C28H22O6/c29-20-7-2-16(3-8-20)1-4-18-11-24(33)15-25-26(18)27(19-12-22(31)14-23(32)13-19)28(34-25)17-5-9-21(30)10-6-17/h1-15,27-33H
• InChI Key： FQWLMRXWKZGLFI-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=CC3C=CC(=CC=3)O)C=2C(C2C=C(C=C(C=2)O)O)C1C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 454.14163842g/mol
• Monoisotopic Mass: 454.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.450±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.5E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids